Cas no 1784544-40-6 (Methyl 6-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate)

• Product Name: Methyl 6-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate
• CAS No: 1784544-40-6
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 5718553
• PubChem ID: 84663791
• Update Time: 2025-05-21

Methyl 6-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1784544-40-6
• starbld0023723
• methyl 6-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate
• EN300-19516475
• F2198-8593
• AKOS024066875
• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-amino-, methyl ester
• Methyl 6-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate

• Inchi： 1S/C8H8N4O2/c1-14-8(13)6-2-7-10-3-5(9)4-12(7)11-6/h2-4H,9H2,1H3
• InChI Key： LTGGFDGLTNXKFW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C2N=CC(=CN2N=1)N)=O

Computed Properties

• Exact Mass: 192.06472551g/mol
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: -0.35±0.40(Predicted)

Additional information on Methyl 6-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate

Comprehensive Overview of Methyl 6-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 1784544-40-6)

Methyl 6-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 1784544-40-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile applications. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their biological activity and potential therapeutic benefits. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The methyl carboxylate moiety in Methyl 6-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate enhances its reactivity, making it a valuable intermediate in organic synthesis. Its 6-amino group further contributes to its utility in constructing more complex molecules, such as those targeting cancer and neurodegenerative diseases. Recent studies highlight its potential in modulating enzyme activity, a hot topic in precision medicine and personalized therapeutics.

In the context of green chemistry and sustainable synthesis, Methyl 6-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate has been investigated for its compatibility with eco-friendly reaction conditions. This aligns with the growing demand for environmentally benign chemical processes, a trend driven by regulatory pressures and consumer awareness. Its synthesis often involves catalytic methods, reducing waste and energy consumption—a key focus in modern pharmaceutical manufacturing.

From a commercial perspective, the compound's CAS No. 1784544-40-6 serves as a critical identifier for procurement and regulatory compliance. Suppliers and researchers frequently search for this CAS number to ensure accurate sourcing and avoid counterfeit materials. The rise of AI-driven chemical databases has further streamlined this process, enabling faster access to purity data and synthetic protocols.

Another area of interest is the compound's potential in crop protection. Agrochemical companies are exploring derivatives of pyrazolo[1,5-a]pyrimidine for their herbicidal and fungicidal properties, addressing global challenges like food security and pesticide resistance. This application resonates with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 2 (Zero Hunger).

In summary, Methyl 6-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 1784544-40-6) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug discovery to sustainable agriculture—make it a compelling subject for scientists and industry professionals alike. As research progresses, this compound may unlock new opportunities in life sciences and material engineering.